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For Researchers, Scientists, and Drug Development Professionals

Application Notes
Aqueous solutions of barium chlorate (Ba(ClO₃)₂) are utilized in various chemical syntheses

and specialized applications. Barium chlorate serves as a source of chlorate ions and can be

used in the production of other chlorates and chloric acid.[1] In pyrotechnics, it is known for

producing a vibrant green color upon combustion, although its use is restricted in some areas

due to safety concerns.[1] This document provides detailed protocols for the synthesis of

barium chlorate and the preparation of its aqueous solutions, along with essential safety and

handling information.

Data Presentation
Physicochemical Properties of Barium Chlorate

Property Value

Molar Mass 304.23 g/mol

Appearance White crystalline solid

Density 3.18 g/cm³ (solid)

Melting Point 413.9 °C (decomposes)
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Solubility of Barium Chlorate in Water
The solubility of barium chlorate in water is temperature-dependent, a crucial factor for both

its synthesis via crystallization and the preparation of saturated solutions.

Temperature (°C) Solubility ( g/100 mL H₂O)

0 20.3

10 27.0

20 33.8

25 37.9

30 41.7

60 66.8

100 104.9

Experimental Protocols
Protocol 1: Synthesis of Barium Chlorate via Double
Displacement and Recrystallization
This is the most common method for preparing barium chlorate, utilizing the difference in

solubility between barium chlorate and sodium chloride.[1][2]

Materials:

Barium chloride dihydrate (BaCl₂·2H₂O)

Sodium chlorate (NaClO₃)

Distilled or deionized water

Beakers

Graduated cylinders
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Heating plate with magnetic stirring

Buchner funnel and filter paper

Vacuum flask

Crystallizing dish

Spatula

Analytical balance

Procedure:

Prepare Reactant Solutions:

Prepare a saturated solution of sodium chlorate by dissolving it in hot distilled water with

stirring.

Prepare a concentrated solution of barium chloride by dissolving it in a separate container

of hot distilled water.

Reaction:

While stirring, slowly add the barium chloride solution to the hot sodium chlorate solution.

A white precipitate of barium chlorate may begin to form. The balanced chemical

equation for this reaction is: BaCl₂(aq) + 2NaClO₃(aq) → Ba(ClO₃)₂(s) + 2NaCl(aq)[1]

Crystallization:

Heat the resulting mixture to dissolve the precipitated barium chlorate and then allow it to

cool slowly to room temperature.

Further cool the mixture in an ice bath to maximize the precipitation of barium chlorate,

as it is less soluble in cold water. Sodium chloride will largely remain in the solution.

Isolation and Purification:
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Separate the barium chlorate crystals from the supernatant liquid by vacuum filtration

using a Buchner funnel.

Wash the crystals with a small amount of ice-cold distilled water to remove residual

sodium chloride.

For higher purity, perform recrystallization by dissolving the crude barium chlorate in a

minimum amount of hot distilled water and allowing it to recrystallize upon slow cooling.[2]

This process can be repeated until the desired purity is achieved.

Drying:

Dry the purified barium chlorate crystals in a desiccator or in an oven at a low

temperature (below 120°C to avoid decomposition).

Protocol 2: Preparation of an Aqueous Barium Chlorate
Solution
Materials:

Barium chlorate (Ba(ClO₃)₂) solid

Distilled or deionized water

Volumetric flask

Beaker

Glass stirring rod

Analytical balance

Procedure:

Determine the Required Mass: Calculate the mass of barium chlorate needed to achieve

the desired concentration and volume.

Dissolution:
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Weigh the calculated amount of barium chlorate using an analytical balance.

Transfer the solid to a beaker containing a portion of the total required volume of distilled

water.

Stir the mixture with a glass rod until the barium chlorate is completely dissolved. Gentle

heating can be applied to expedite dissolution, especially for higher concentrations.

Final Volume Adjustment:

Once dissolved, carefully transfer the solution to a volumetric flask of the appropriate size.

Rinse the beaker with a small amount of distilled water and add the rinsing to the

volumetric flask to ensure a complete transfer of the solute.

Add distilled water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Homogenization: Stopper the flask and invert it several times to ensure the solution is

homogeneous.

Visualizations
Experimental Workflow for Barium Chlorate Synthesis
Caption: Workflow for the synthesis of barium chlorate.

Safe Handling and Disposal of Barium Chlorate
Caption: Safe handling and disposal workflow for barium chlorate.

Safety Precautions
Barium chlorate is a toxic and strong oxidizing agent.[2] It is crucial to adhere to the following

safety precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling barium chlorate and its solutions.
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Ventilation: Work in a well-ventilated area or under a fume hood to avoid inhalation of dust or

aerosols.

Incompatible Materials: Keep barium chlorate away from combustible materials, strong

acids, and reducing agents to prevent fire or explosion hazards.[3]

Spill Management: In case of a spill, carefully sweep up the solid material, avoiding dust

generation, and place it in a designated waste container.[4] The area should then be cleaned

with water.

Waste Disposal: Barium chlorate waste is hazardous. A recommended disposal procedure

involves first reducing the chlorate ion (e.g., with a solution of sodium bisulfite) and then

precipitating the barium as insoluble barium sulfate by adding a stoichiometric amount of

sulfuric acid.[2][5] The resulting mixture should be neutralized and disposed of in accordance

with local environmental regulations.[5] Always consult your institution's safety guidelines for

chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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